1-(4-Chlorobenzoyl)-3-(4-fluorophenyl)-1,4-diazaspiro[4.4]non-3-ene-2-thione

• IUPAC Name: (4-chlorophenyl)-[2-(4-fluorophenyl)-3-sulfanylidene-1,4-diazaspiro[4.4]non-1-en-4-yl]methanone
• InChI: InChI=1S/C20H16ClFN2OS/c21-15-7-3-14(4-8-15)18(25)24-19(26)17(13-5-9-16(22)10-6-13)23-20(24)11-1-2-12-20/h3-10H,1-2,11-12H2
• InChI Key: NIWDBGRSXJHVMJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(C1)N=C(C(=S)N2C(=O)C3=CC=C(C=C3)Cl)C4=CC=C(C=C4)F
• Molecular Formula: C20H16ClFN2OS
• Molecular Weight: 386.9 g/mol

Description

1-(4-Chlorobenzoyl)-3-(4-fluorophenyl)-1,4-diazaspiro[4.4]non-3-ene-2-thione, also known as CFM-2, is a novel compound that has gained attention in the scientific community for its potential applications in various fields.

Scientific Research Applications

Synthesis and Structural Analysis

• Research on 1,4-diazaspiro compounds has focused on their synthesis and structural analysis. For instance, the formation of cyclobutylidenepyrazolines from similar compounds has been investigated, highlighting the potential of these compounds in synthetic organic chemistry (Guseva et al., 2003).

• The synthesis and structure elucidation of related compounds, like 2-(methylthio)-1,3-diazaspiro[4.4]non-2-ene-4-thione, have been explored, demonstrating the importance of these compounds in molecular chemistry (Enchev et al., 2017).

Potential Medicinal Applications

• Some derivatives of diazaspiro compounds have shown promising results in medicinal chemistry. For example, research has been conducted on the synthesis of novel substituted triazolo[4,3-a][1,4]benzodiazepine derivatives, which displayed significant anticonvulsant activity (Narayana et al., 2006).

• The development of anticancer and antidiabetic spirothiazolidines analogs has been studied. These compounds have shown significant activities against certain cancer cell lines and as inhibitors of enzymes relevant in diabetes (Flefel et al., 2019).

Experimental and Theoretical Analysis

• Experimental and theoretical analyses of lp⋯π intermolecular interactions in derivatives of 1,2,4-triazoles have been conducted. These studies provide insights into the structural and interactive properties of diazaspiro compounds (Shukla et al., 2014).

Advanced Synthesis Techniques

• Advanced synthesis techniques for spiro compounds have been explored. For instance, research on the synthesis of substituted 1,5-Dioxaspiro[2.4]heptanes demonstrates the versatility of these compounds in the field of organic chemistry (Alonso et al., 2002).